Cas no 771444-09-8 (3-chlorocyclobutan-1-amine)

• Product Name: 3-chlorocyclobutan-1-amine
• CAS No: 771444-09-8
• MF: C₄H₈ClN
• MW: 105.566020011902
• MDL: MFCD32198084
• CID: 5617127
• PubChem ID: 114401635
• Update Time: 2025-07-31

3-chlorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-chlorocyclobutan-1-amine
• EN300-6732203
• 2385734-59-6
• EN300-2977586
• 771444-09-8
• (1r,3r)-3-chlorocyclobutan-1-amine
• Cyclobutanamine, 3-chloro-

• MDL： MFCD32198084
• Inchi： 1S/C4H8ClN/c5-3-1-4(6)2-3/h3-4H,1-2,6H2
• InChI Key： PDZYRHPVCWHKOD-UHFFFAOYSA-N
• SMILES： C1(N)CC(Cl)C1

Computed Properties

• Exact Mass: 105.0345270g/mol
• Monoisotopic Mass: 105.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 149.0±33.0 °C(Predicted)
• pka: 9.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 3-chlorocyclobutan-1-amine

3-Chlorocyclobutan-1-amine (CAS No. 771444-09-8): A Comprehensive Overview

3-Chlorocyclobutan-1-amine (CAS No. 771444-09-8) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its chlorinated cyclobutane ring and an amine group, which confer it with distinct chemical properties and reactivity profiles.

The 3-chlorocyclobutan-1-amine molecule is of particular interest in the pharmaceutical industry due to its potential as a building block for the synthesis of more complex molecules. Recent studies have explored its use as an intermediate in the development of novel drugs, particularly those targeting neurological disorders and cancer. The chlorine substituent on the cyclobutane ring provides a handle for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the compound's properties for specific therapeutic applications.

In the realm of organic synthesis, 3-chlorocyclobutan-1-amine has been utilized in various reactions, including nucleophilic substitution, cross-coupling, and ring-opening reactions. Its amine functionality makes it an excellent nucleophile, enabling it to participate in a variety of synthetic transformations. For instance, researchers have successfully employed 3-chlorocyclobutan-1-amine in the synthesis of complex heterocyclic compounds, which are essential components of many bioactive molecules.

One of the key advantages of 3-chlorocyclobutan-1-amine is its stability under a wide range of reaction conditions. This stability allows for its use in multi-step synthetic sequences without significant degradation or side reactions. Additionally, its solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF) makes it easy to handle and process in laboratory settings.

Recent advancements in computational chemistry have also contributed to our understanding of 3-chlorocyclobutan-1-amine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic structure. These studies have revealed that the chlorine atom on the cyclobutane ring significantly influences the compound's electronic properties, making it an attractive candidate for use in materials science applications such as organic electronics and photovoltaics.

In the context of pharmaceutical research, 3-chlorocyclobutan-1-amine has shown promise as a lead compound for the development of new drugs. Preclinical studies have demonstrated its potential as a modulator of specific receptors and enzymes involved in various disease pathways. For example, researchers at a leading pharmaceutical company have reported that derivatives of 3-chlorocyclobutan-1-amine exhibit potent inhibitory activity against certain kinases implicated in cancer progression. These findings highlight the compound's versatility and potential as a starting point for drug discovery efforts.

The safety profile of 3-chlorocyclobutan-1-amine is another important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it is generally well-tolerated at low concentrations, although higher doses may require careful monitoring due to potential side effects. Ongoing research aims to optimize the safety and efficacy of 3-chlorocyclobutan-1-amine derivatives through structure-activity relationship (SAR) studies and pharmacokinetic profiling.

In conclusion, 3-chlorocyclobutan-1-amine (CAS No. 771444-09-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in pharmaceuticals, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, 3-chlorocyclobutan-1-amine is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.